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Compound of Interest

Compound Name: SR 146131

Cat. No.: B1682613 Get Quote

For Researchers, Scientists, and Drug Development Professionals: A Guide to Safe and

Compliant Disposal of the CCK1 Receptor Agonist SR 146131.

This document provides crucial safety and logistical guidance for the proper disposal of SR
146131, a potent and selective nonpeptide cholecystokinin subtype 1 (CCK1) receptor agonist.

Adherence to these procedures is vital for ensuring laboratory safety and environmental

compliance.

I. Personal Protective Equipment (PPE) and
Handling
Prior to handling SR 146131 for disposal, it is imperative to wear appropriate personal

protective equipment to minimize exposure risk.

PPE Category Specification

Hand Protection Wear protective gloves.

Eye/Face Protection Use eye and face protection.

Skin and Body Protection Wash skin thoroughly after handling.

A Safety Data Sheet (SDS) for a similar chemical compound recommends these general

precautions. Always consult the specific SDS for the compound in use.[1]
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II. Disposal Workflow
The proper disposal of SR 146131 should follow a structured workflow to ensure safety and

compliance with regulations. This involves determining the nature of the waste, selecting the

appropriate disposal route, and ensuring correct documentation.
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Figure 1. Logical workflow for the proper disposal of SR 146131 waste.
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III. Step-by-Step Disposal Procedures
The following protocols are based on general best practices for the disposal of potent research

compounds. Note: A specific Safety Data Sheet (SDS) for SR 146131 was not available;

therefore, these are general guidelines. Always consult your institution's Environmental Health

and Safety (EHS) department for specific procedures.

1. Waste Identification and Segregation:

Unused or Expired SR 146131: This should be treated as hazardous chemical waste.

Contaminated Materials: Items such as pipette tips, vials, and gloves that have come into

direct contact with SR 146131 should be segregated as solid hazardous waste.

Solutions: Aqueous or solvent-based solutions containing SR 146131 must be collected as

liquid hazardous waste. Do not dispose of solutions down the drain.

2. Packaging and Labeling:

Use only approved, chemically resistant, and leak-proof containers for waste collection.

Ensure containers are tightly sealed to prevent leakage.[2]

Clearly label each waste container with "Hazardous Waste" and the full chemical name: "SR
146131". Include the concentration and quantity of the waste.

3. Storage of Waste:

Store waste containers in a designated, well-ventilated, and secure area.

Keep waste containers closed except when adding waste.[2]

Follow all local and institutional regulations for the storage of hazardous materials.

4. Final Disposal:

All waste containing SR 146131 must be disposed of through a licensed hazardous waste

disposal company.
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Complete all necessary waste manifest forms as required by your institution and local

regulations.

Do not attempt to incinerate or treat the chemical waste yourself unless you are operating in

a licensed facility.

IV. Accidental Release Measures
In the event of a spill, follow these procedures:

Evacuate and Secure: Evacuate the immediate area and prevent unauthorized personnel

from entering.

Ventilate: Ensure the area is well-ventilated.

Containment: For small spills, use an absorbent material to contain the substance. Avoid

creating dust.

Cleanup: Carefully sweep or scoop up the contained material and place it in a sealed,

labeled container for disposal as hazardous waste.

Decontamination: Clean the spill area thoroughly with an appropriate solvent or detergent

and water. Collect all cleaning materials for disposal as hazardous waste.

Reporting: Report the incident to your laboratory supervisor and institutional EHS

department.

General guidance for spills suggests sweeping up and shoveling into suitable containers for

disposal.[2]

V. Regulatory Context
The disposal of chemical waste is regulated by federal, state, and local laws. In the United

States, the Resource Conservation and Recovery Act (RCRA) governs the management of

hazardous waste. It is the responsibility of the waste generator to properly characterize and

manage their waste in accordance with these regulations.
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By adhering to these procedures, researchers and laboratory personnel can ensure the safe

and compliant disposal of SR 146131, thereby protecting themselves, their colleagues, and the

environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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